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Compound of Interest

Compound Name: 3,5-Xylenol, 2,4-dichloro-, acetate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of 2,4-dichloro-3,5-
dimethylphenyl acetate from its precursor, 2,4-dichloro-3,5-dimethylphenol (CAS Number 133-
53-9). The document details a robust experimental protocol, presents key data in a structured
format, and includes a visual representation of the synthesis workflow.

Introduction

2,4-Dichloro-3,5-dimethylphenyl acetate is the acetate ester derivative of the biocide 2,4-
dichloro-3,5-dimethylphenol. The acetylation of phenolic compounds is a fundamental
transformation in organic synthesis, often employed to protect the hydroxyl group, modify the
biological activity of the parent molecule, or facilitate further chemical transformations. This
guide outlines a highly efficient method for this conversion, adapted from established
procedures for the O-acylation of substituted phenols.

Physicochemical Data

A summary of the key physicochemical properties of the starting material and the final product
is provided in the table below for easy reference.
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Molecular
Compound Molecular . .
CAS Number Weight ( g/mol  Key Properties
Name Formula )
) White to light
2,4-Dichloro-3,5- ] ]
) 133-53-9 CsHsCI20 191.05 beige crystalline
dimethylphenol
powder.[1]
) IUPAC Name:
2,4-Dichloro-3,5- )
) (2,4-dichloro-3,5-
dimethylphenyl 99421-62-2 C10H10Cl202 233.09 )
dimethylphenyl)
acetate
acetate.
Synthesis Workflow

The synthesis of 2,4-dichloro-3,5-dimethylphenyl acetate is achieved through the O-acetylation
of 2,4-dichloro-3,5-dimethylphenol. A general and highly effective method involves the use of
an acyl chloride under phase-transfer catalysis (PTC) conditions. This approach is known for its
rapid reaction times and high yields.[2]
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L
Work-up:
- Separation
- Extraction
Quenching - Washing Crude Product

- Drying

o Purification:
2,4-Dichloro-3,5-dimethylphenyl Acetate - Evaporation
”””””””” - (Optional) Column Chromatography

Pure Product
|
Phase-Transfer Catalyst Catalysis
(e.g., Tetrabutylammonium Chloride)

2,4-Dichloro-3,5-dimethylphenol
(in 10% ag. NaOH)

Reaction at 0°C

Acetyl Chloride
(in Dichloromethane)
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Reactant & Reagent
Solution Preparation

Prerequisite

4

Cooling to 0°C

Enables

4

Reaction Initiation
(Mixing & Stirring)

Leads to

Reaction Quenching
(Addition to Ice Water)

Phase Separation &
Extraction

Followed by

Washing & Drying
of Organic Phase

Precedes

Solvent Removal

Yields

Product Isolation
(Crude)

[
Can be st:lbjected to

Optional Purification
(Chromatography)

If sufficiently pure

Results in

Final Product

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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